Cas no 1256355-67-5 (2-(3-Cyanophenylmethoxy)phenylboronic acid)

• Product Name: 2-(3-Cyanophenylmethoxy)phenylboronic acid
• CAS No: 1256355-67-5
• MF: C₁₄H₁₂BNO₃
• MW: 253.060983657837
• CID: 828673
• PubChem ID: 43327842
• Update Time: 2025-05-20

2-(3-Cyanophenylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((3-Cyanobenzyl)oxy)phenyl)boronic acid
• [2-[(3-cyanophenyl)methoxy]phenyl]boronic acid
• 2-(3-CYANOPHENYLMETHOXY)PHENYLBORONIC ACID
• X1959
• AKOS005875242
• CS-0178786
• SCHEMBL2557196
• F73705
• {2-[(3-Cyanophenyl)methoxy]phenyl}boronic acid
• Boronic acid, B-[2-[(3-cyanophenyl)methoxy]phenyl]-
• (2-((3-Cyanobenzyl)oxy)phenyl)boronicacid
• DTXSID20655839
• 2-[(3-CYANOPHENYL)METHOXY]PHENYLBORONIC ACID
• 1256355-67-5
• MFCD12463462
• DB-363984
• 2-(3-Cyanophenylmethoxy)phenylboronic acid

• Inchi： 1S/C14H12BNO3/c16-9-11-4-3-5-12(8-11)10-19-14-7-2-1-6-13(14)15(17)18/h1-8,17-18H,10H2
• InChI Key： GLFQWDKMRRYVDL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1B(O)O)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 253.09100
• Monoisotopic Mass: 253.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.48000
• LogP: 0.81708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Cyanophenylmethoxy)phenylboronic acid

2-(3-Cyanophenylmethoxy)phenylboronic Acid: A Comprehensive Overview

The compound 2-(3-Cyanophenylmethoxy)phenylboronic acid, identified by the CAS number CAS No. 1256355-67-5, is a significant molecule in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in the development of advanced materials, particularly in the context of Suzuki-Miyaura coupling reactions, which are pivotal in forming carbon-carbon bonds.

The structure of 2-(3-Cyanophenylmethoxy)phenylboronic acid consists of a phenyl ring substituted with a boronic acid group and a methoxy group attached to a cyanophenyl moiety. This arrangement imparts the molecule with versatile reactivity, making it an ideal candidate for cross-coupling reactions. The presence of the cyanophenyl group introduces electronic effects that enhance the molecule's compatibility with various substrates, thereby expanding its utility in synthetic chemistry.

Recent research has focused on optimizing the synthesis of CAS No. 1256355-67-5 to improve yield and purity. Scientists have explored alternative synthetic pathways, including microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, 2-(3-Cyanophenylmethoxy)phenylboronic acid has shown promise in the development of functional materials such as organic semiconductors and optoelectronic devices. Its ability to participate in cross-coupling reactions facilitates the construction of complex aromatic systems, which are essential components in these materials. Additionally, this compound has been investigated for its potential in drug discovery, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

The integration of computational chemistry tools has further enhanced our understanding of the properties of CAS No. 1256355-67-5. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments. This computational approach complements experimental studies, accelerating the discovery process and reducing reliance on trial-and-error methods.

In conclusion, 2-(3-Cyanophenylmethoxy)phenylboronic acid, or CAS No. 1256355-67-5, stands as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in diverse scientific fields. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.